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methoxyphenyl)ethanone

cat. No.: B1285393

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Amino-3-methoxyphenyl)ethanone, a substituted acetophenone, represents a chemical
scaffold of interest in medicinal chemistry and pharmaceutical research. Its unique
arrangement of an acetyl group, an amino group, and a methoxy group on a benzene ring
provides a versatile platform for the synthesis of a diverse array of derivatives with potential
pharmacological activities. This technical guide aims to provide a comprehensive overview of
the known chemical properties of 1-(4-Amino-3-methoxyphenyl)ethanone, including its
physicochemical characteristics, spectral data, and relevant experimental protocols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(4-Amino-3-
methoxyphenyl)ethanone is presented below. It is important to note that experimentally
determined data for this specific compound is limited in publicly available literature. Therefore,
some properties are predicted based on computational models.
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Property Value Source
Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

CAS Number 26388-63-6

Appearance Not specified (likely a solid)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 1-(4-
Amino-3-methoxyphenyl)ethanone is not readily available in the searched scientific
literature. Researchers synthesizing or working with this compound would need to perform
these analyses to confirm its structure and purity.

Experimental Protocols
General Synthesis Approach

A potential synthetic route to 1-(4-Amino-3-methoxyphenyl)ethanone can be conceptualized
via a multi-step process starting from a commercially available precursor such as 4-hydroxy-3-
methoxyacetophenone (acetovanillone). A generalized workflow is proposed below.
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Proposed Synthetic Pathway

4-Hydroxy-3-methoxy- Step 1 Nitration Step 2 Reduction Step 3
yaroxy ¥y (e.g., HNO3, H2504) (e.g., SNClz, HCl or Hz, Pd/C)
acetophenone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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